Cas no 1251585-14-4 (N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide
• CAS No: 1251585-14-4
• MF: C₁₇H₁₅N₅O₂S
• MW: 353.398301362991
• CID: 5394990
• Update Time: 2025-06-12

N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(2-methylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C17H15N5O2S/c1-10(23)12-3-5-13(6-4-12)22-15(24)8-25-17-14-7-18-11(2)21-16(14)19-9-20-17/h3-7,9H,8H2,1-2H3,(H,22,24)
• InChI Key： NEJRUAXZDHBJPJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1N=CN=C2N=C(C)N=CC2=1

Additional information on N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide

Professional Introduction to N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide (CAS No. 1251585-14-4)

N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1251585-14-4, represents a sophisticated molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development. The structural complexity of this molecule, characterized by its 4-acetylphenyl and 7-methylpyrimido[4,5-d][1,3]diazin-4-yl sulfanyl substituents, positions it as a versatile scaffold for designing novel bioactive molecules.

The< strong>N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide molecule exhibits a unique combination of functional groups that are known to interact favorably with biological targets. The presence of an acetyl group at the phenyl ring enhances lipophilicity and potential membrane permeability, which are critical factors for oral bioavailability. Additionally, the pyrimido[4,5-d][1,3]diazine core is a well-documented scaffold in medicinal chemistry, often associated with kinase inhibition and other enzyme-target interactions. The sulfanyl group further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs) and other complex biological pathways. The< strong>7-methylpyrimido[4,5-d][1,3]diazin-4-yl sulfanyl moiety in N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide suggests potential activity against targets involved in cancer metabolism and signaling pathways. Studies have shown that derivatives of pyrimido[4,5-d][1,3]diazines can exhibit inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases, which are pivotal in cell cycle regulation and tumor progression.

The< strong>4-acetylphenyl substituent adds another layer of functionality to this compound. Acetyl groups are frequently employed in drug design due to their ability to enhance metabolic stability and improve pharmacokinetic profiles. Furthermore, the acetylphenyl ring can serve as a hinge-binding motif, interacting with specific residues in protein active sites. This dual functionality makes N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide a compelling candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled the rapid screening of large molecular libraries for potential drug candidates. Virtual screening techniques combined with molecular docking simulations have been instrumental in identifying promising hits like N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide. These methods allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, making it possible to identify novel analogs with improved properties.

In vitro studies have begun to explore the pharmacological profile of N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide. Initial results suggest that this compound exhibits moderate activity against certain kinases and may have potential applications in treating inflammatory diseases. The sulfanyl group appears to play a crucial role in mediating these interactions by forming hydrogen bonds or participating in hydrophobic interactions with target proteins. Further optimization of this scaffold could lead to the development of more potent and selective inhibitors.

The synthesis of complex molecules like N-(4-acetylphenyl)-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide presents significant challenges due to the intricate connectivity of its functional groups. However， recent innovations in synthetic methodology have made it possible to construct such molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have streamlined many synthetic steps， reducing reaction times and improving yields. These advancements are crucial for enabling the rapid development of new drug candidates.

The< strong>CAS number 1251585-14-4 provides a unique identifier for this compound， facilitating its recognition and documentation in scientific literature and patent filings. This standardized nomenclature system ensures clarity and consistency across different research groups， promoting collaboration and knowledge sharing within the pharmaceutical industry。 As research continues， compounds like N-(4-acetylphenyl)-2-{(7-methylpyrimido[44]-13)]} will undoubtedly play a vital role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.

In conclusion， N-(42{77methyl-pyridino[d}[13]-13)] is a multifaceted compound with significant potential in pharmaceutical applications。 Its unique structural features， including the< strong>N-(42{77methyl-pyridino[d}[13]-13)] moiety， make it an attractive scaffold for further exploration。 Ongoing research efforts aim to elucidate its biological activity， optimize its pharmacokinetic properties， and translate these findings into clinical applications。 As our understanding of complex biological systems continues to grow， molecules like this will be essential tools for developing next-generation therapeutics.